![molecular formula C13H15N3 B3924199 3-benzyl-5-but-3-en-1-yl-1H-1,2,4-triazole](/img/structure/B3924199.png)
3-benzyl-5-but-3-en-1-yl-1H-1,2,4-triazole
Overview
Description
3-benzyl-5-but-3-en-1-yl-1H-1,2,4-triazole is a compound that belongs to the class of triazole derivatives. It has been widely studied for its potential applications in various fields, including medicinal chemistry, agrochemicals, and materials science.
Mechanism of Action
The mechanism of action of 3-benzyl-5-but-3-en-1-yl-1H-1,2,4-triazole is not fully understood. However, it has been proposed that its biological activities may be attributed to its ability to inhibit enzymes involved in DNA synthesis and cell division. In addition, it has been suggested that this compound may act as a chelating agent, binding to metal ions and disrupting their biological functions.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their proliferation. It has also been reported to disrupt fungal cell wall synthesis, leading to cell death. In addition, this compound has been shown to possess antioxidant activity, which may contribute to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-benzyl-5-but-3-en-1-yl-1H-1,2,4-triazole is its relatively simple synthesis method, which allows for easy production in the laboratory. However, its potential toxicity and limited solubility in water may pose challenges for its use in biological studies. In addition, further studies are needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several potential future directions for research on 3-benzyl-5-but-3-en-1-yl-1H-1,2,4-triazole. One area of interest is its potential use as a therapeutic agent for cancer and fungal infections. In addition, further studies are needed to investigate its potential use as an agrochemical, as well as its potential applications in materials science. Furthermore, the development of more efficient synthesis methods and the exploration of its structural analogs may lead to the discovery of new compounds with improved biological activities.
Conclusion:
In conclusion, this compound is a compound with potential applications in various fields, including medicinal chemistry, agrochemicals, and materials science. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential therapeutic and industrial applications.
Scientific Research Applications
3-benzyl-5-but-3-en-1-yl-1H-1,2,4-triazole has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit anticancer, antifungal, and antibacterial activities. In addition, it has been shown to possess antiviral activity against HIV-1 and herpes simplex virus type 1. Furthermore, this compound has been investigated for its potential use as an agrochemical, where it has been shown to possess herbicidal and insecticidal activity.
properties
IUPAC Name |
5-benzyl-3-but-3-enyl-1H-1,2,4-triazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3/c1-2-3-9-12-14-13(16-15-12)10-11-7-5-4-6-8-11/h2,4-8H,1,3,9-10H2,(H,14,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVISOIJTUQVXHM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCC1=NNC(=N1)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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